Phthalazine, 6-bromo-1-(2,2,2-trifluoroethoxy)-

• Molecular Formula: C10H6BrF3N2O
• Molecular Weight: 307.07 g/mol
• IUPAC Name: 6-bromo-1-(2,2,2-trifluoroethoxy)phthalazine
• InChI: InChI=1S/C10H6BrF3N2O/c11-7-1-2-8-6(3-7)4-15-16-9(8)17-5-10(12,13)14/h1-4H,5H2
• InChI Key: VOICCWXVCJXLHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=NC=C2C=C1Br)OCC(F)(F)F

Description

Phthalazine, 6-bromo-1-(2,2,2-trifluoroethoxy)- is a useful research compound. Its molecular formula is C10H6BrF3N2O and its molecular weight is 307.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2,2,2-trifluoroethanol (329 mg, 3.28 mmol) in 3.0 mL of THF and 3.0 mL of DMF at 0° C. was treated with sodium hydride (60% wt) (131 mg, 3.28 mmol) and the resulting mixture was stirred for 10 min, then solid 6-bromo-1-chlorophthalazine (400 mg, 1.64 mmol) was added in one portion. The mixture was stirred at RT for 1 h, poured into iced-cold saturated NH4Cl solution, and extracted with EtOAc twice. The combined organic layers were dried over sodium sulfate, concentrated under vacuum. The residue was put on an ISCO 40 g column (eluted with 20-70% EtOAc in Hexanes) and purified to give title compound as a tan amorphous solid. MS (ESI, pos. ion) m/z: 309.0 (M+1).

Synthesis routes and methods II

Procedure details